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Compound of Interest

Compound Name: 1-Hexanol-d5
CAS No.: 64118-18-9
Cat. No.: B1147734

Get Quote

Advanced Isotopic Labeling for Bioanalysis and
Metabolic Tracing

Part 1: Substance Identity & Physicochemical
Specifications[1][2]

1-Hexanol-d5 is a stable, isotopically labeled derivative of 1-hexanol where five hydrogen

\

atoms on the terminal ethyl group have been replaced by deuterium.[1] This specific labeling
pattern (

at positions 5 and 6) renders the molecule chemically identical to native 1-hexanol regarding
reactivity at the hydroxyl group, while providing a distinct mass shift (+5 Da) for mass
spectrometry.
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Specification

Chemical Name

5,5,6,6,6-Pentadeuterohexan-1-ol

Common Name

1-Hexanol-d5; n-Hexyl-d5 alcohol

CAS Number

64118-18-9

Molecular Formula

Molecular Weight 107.21 g/mol (vs. 102.17 for native)
Typically

Isotopic Purity
atom D

Appearance Clear, colorless liquid

Boiling Point ~157 °C (similar to native)

N Soluble in ethanol, ether, chloroform; slightly
Solubility

soluble in water (~5.9 g/L)

Safety Classification

Flammable Liquid (Category 3), Acute Toxicity
(Category 4)

Part 2: Synthesis & Retrosynthetic Logic

The synthesis of 1-Hexanol-d5 (5,5,6,6,6-d5) requires a strategy that introduces the deuterium

label at the tail of the carbon chain. This distal labeling is critical for applications where the

hydroxyl group (the "head") must undergo reactions (e.g., derivatization or oxidation) without

exhibiting a primary Kinetic Isotope Effect (KIE).

Retrosynthetic Analysis

The most robust synthetic route involves coupling a deuterated two-carbon fragment (C2) with

a four-carbon fragment (C4).

o Deuterated Precursor: Perdeuteroethyl iodide (

) or Perdeuteroethyl bromide.
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e Chain Extension: Grignard reaction or organolithium coupling.

e Substrate: Protected 4-halo-1-butanol or ring-opening of tetrahydrofuran (THF).

Synthesis Workflow (DOT Diagram)

The following diagram illustrates the logical flow for synthesizing 1-Hexanol-d5 via a Grignard-
mediated ring opening of THF, a common laboratory method for generating terminal alcohols
with specific tail labeling.
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Caption: Synthesis of 1-Hexanol-d5 via copper-catalyzed ring opening of THF with deuterated
ethyl Grignard reagent.

Part 3: Applications in Drug Development &
Bioanalysis
Internal Standard for Quantitation (GC-MS/LC-MS)

1-Hexanol-d5 is the "gold standard" internal standard (IS) for quantifying hexanol levels in
biological matrices (blood, urine) or pharmaceutical formulations.
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e Mechanism: Because the deuterium atoms are located at positions 5 and 6 (distal to the -OH
group), the physicochemical properties (extraction efficiency, chromatographic retention
time) remain virtually identical to the analyte (1-hexanol).

o Mass Separation: The +5 Da mass shift allows for clean separation of the IS signal from the
analyte signal in Mass Spectrometry (SIM mode), eliminating matrix effects.

e No Scrambling: The C-D bonds at C5/C6 are chemically stable and do not exchange with
solvent protons, unlike hydroxyl protons.

Metabolic Tracing (Distal vs. Proximal Labeling)

In metabolic studies, the position of the label dictates the utility of the tracer.

o Oxidation Studies: 1-Hexanol is metabolized by Alcohol Dehydrogenase (ADH) to Hexanal,
and then by Aldehyde Dehydrogenase (ALDH) to Hexanoic Acid.

o Absence of KIE: Since the oxidation occurs at C1, the C5/C6 deuterium labels do not impede
the reaction rate (no primary Kinetic Isotope Effect). This makes 1-Hexanol-d5 an ideal
tracer to measure flux through the oxidation pathway without artificially slowing it down.

Metabolic Pathway Tracking (DOT Diagram)
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Caption: Metabolic oxidation of 1-Hexanol-d5. The d5 label is retained through conversion to
Hexanoic Acid.

Part 4: Experimental Protocols
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Protocol A: Preparation of Internal Standard Stock
Solution

Objective: Create a stable 1.0 mg/mL stock for GC-MS analysis.

e Weighing: Accurately weigh 10.0 mg of 1-Hexanol-d5 into a 10 mL volumetric flask.
o Note: Use a glass syringe for transfer; the liquid is volatile.

» Solvent Selection: Dilute to volume with Methanol (LC-MS grade) or Ethyl Acetate.

o Reasoning: Methanol is preferred for polar extraction; Ethyl Acetate is preferred for GC
headspace analysis.

o Storage: Transfer to amber glass vials with PTFE-lined caps. Store at -20°C.

o Stability:[2][3] Stable for >12 months if sealed properly.

Protocol B: Biological Sample Extraction (Plasma)

Objective: Quantify 1-hexanol in plasma using d5-IS.

Aliquot: Transfer 100 uL of plasma to a 1.5 mL microcentrifuge tube.
o Spike IS: Add 10 pL of 1-Hexanol-d5 working solution (10 pg/mL). Vortex for 10 seconds.

o Precipitation: Add 400 pL of ice-cold Acetonitrile. Vortex for 30 seconds to precipitate
proteins.

¢ Centrifugation: Centrifuge at 10,000 x g for 10 minutes at 4°C.

o Transfer: Transfer supernatant to a GC vial.

e Analysis: Inject 1 pL into GC-MS (Splitless mode). Monitor ions:
o Analyte (1-Hexanol): m/z 56 (base peak), 69, 84.

o IS (1-Hexanol-d5): m/z 61 (base peak +5), 74, 89.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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